Cas no 1638772-13-0 (2-Chloro-5,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 2-Chloro-5,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1638772-13-0
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD27987637
• CID: 4610329
• Update Time: 2025-05-20

2-Chloro-5,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine
• SB14684
• 7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-5,7-dimethyl-

• MDL： MFCD27987637
• Inchi： 1S/C8H8ClN3/c1-5-4-12(2)7-6(5)3-10-8(9)11-7/h3-4H,1-2H3
• InChI Key： GMMYPRJUKOJETH-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(=N1)N(C)C=C2C

Computed Properties

• Exact Mass: 181.0406750 g/mol
• Monoisotopic Mass: 181.0406750 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7
• Molecular Weight: 181.62

Additional information on 2-Chloro-5,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine

Research Brief on 2-Chloro-5,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine (CAS: 1638772-13-0) in Chemical Biology and Pharmaceutical Applications

2-Chloro-5,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine (CAS: 1638772-13-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest advancements in the synthesis, biological evaluation, and therapeutic potential of this compound, as well as its derivatives.

The compound belongs to the pyrrolopyrimidine class, which is known for its diverse pharmacological activities, including kinase inhibition, anti-inflammatory, and anticancer properties. Recent studies have focused on optimizing the synthesis of 2-Chloro-5,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine to improve yield and purity, as well as exploring its mechanism of action in various biological systems.

One of the key findings from recent research is the compound's role as a selective kinase inhibitor. Kinases are critical targets in cancer therapy, and the ability of 2-Chloro-5,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine to modulate kinase activity has been demonstrated in preclinical models. For instance, studies have shown that this compound exhibits potent inhibitory effects on specific kinases involved in cell proliferation and survival pathways.

In addition to its kinase inhibitory properties, 2-Chloro-5,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine has also been investigated for its potential in treating inflammatory diseases. Researchers have synthesized various derivatives of the compound to enhance its bioavailability and reduce off-target effects. These derivatives have shown promising results in in vitro and in vivo models of inflammation, suggesting a potential therapeutic avenue for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-Chloro-5,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine typically involves multi-step reactions, with recent advancements focusing on greener and more efficient methodologies. For example, a study published in 2023 reported a novel one-pot synthesis approach that significantly reduces reaction time and waste generation, making the process more sustainable and scalable for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 2-Chloro-5,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine and its derivatives. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with other drugs to enhance efficacy and reduce resistance.

In conclusion, 2-Chloro-5,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine (CAS: 1638772-13-0) represents a versatile scaffold in medicinal chemistry with significant potential for drug development. Continued research into its synthesis, mechanism of action, and therapeutic applications will be crucial for unlocking its full potential in treating various diseases.